Cas no 13826-86-3 (Nitronium Tetrafluoroborate (0.5 M solution in Sulfolane))

• Product Name: Nitronium Tetrafluoroborate (0.5 M solution in Sulfolane)
• CAS No: 13826-86-3
• MF: BF₄NO₂
• MW: 132.81011390686
• MDL: MFCD00011432
• CID: 87183
• PubChem ID: 24862622
• Update Time: 2025-11-01

Nitronium Tetrafluoroborate (0.5 M solution in Sulfolane) Chemical and Physical Properties

Names and Identifiers

• nitronium tetrafluoroborate
• Nitronium tetrafluorborate
• Nitryl tetrafluoroborate
• 4-Methyl-2-thiazolecarboxaldehyde
• NitroniuM tetrafluoroborate, 0.5M solution in sulfolane
• nitrylfluoborate
• nitronium,tetrafluoroborate(1-)
• Dioxoammonium tetrafluoroborate
• Borate(1-), tetrafluoro-, nitryl
• tetrafluoro-borate(1-nitryl
• Nitronium tetrafluoroborate 95%
• Nitronium tetrafluoroborate,97%
• nitronium;tetrafluoroborate
• RGVZMPONLYFINH-UHFFFAOYSA-N
• Borate(1-), tetrafluoro-, nitryl (1:1)
• Nitronium tetrafluoroborate, min. 97%
• Nitronium Tetrafluoroboron
• Nitronium Tetrafluoroborate (0.5 M solution in Sulfolane)
• MFCD00011432
• J-007114
• 13826-86-3
• Nitronium tetrafluoroborate,
• AKOS015910920
• BF4NO2
• Nitronium Tetrafluoroborate (Technical Grade)
• nitroniumtetrafluoroborate
• nitronium.tetrafluoroborate
• DTXSID001014531
• A807366
• FT-0676092
• Q424900
• SY007793
• DB-231507

• MDL： MFCD00011432
• Inchi： 1S/BF4.NO2/c2-1(3,4)5;2-1-3/q-1;+1
• InChI Key： RGVZMPONLYFINH-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.O=[N+]=O

Computed Properties

• Exact Mass: 132.99600
• Monoisotopic Mass: 134.003647
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 37.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: White powder
• Density: 1.268 g/mL at 25 °C
• Melting Point: 200 °C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Decomposes in water.
• Stability/Shelf Life: Stable, but may decompose in water on exposure to moist air. Incompatible with water, strong oxidizing agents.
• PSA: 34.14000
• LogP: 0.88640
• Solubility: Soluble in water
• Sensitiveness: Hygroscopic
• Color/Form: 0.5 M in sulfolane
• Vapor Pressure: No data available

Nitronium Tetrafluoroborate (0.5 M solution in Sulfolane) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H317-H334
• Warning Statement： P261-P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3264 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-42/43
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• RTECS：QX8620000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Storage Condition：2-8°C
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34
• Packing Group：III
• Hazard Level：8

Additional information on Nitronium Tetrafluoroborate (0.5 M solution in Sulfolane)

Comprehensive Guide to Nitronium Tetrafluoroborate (0.5 M Solution in Sulfolane) – CAS No. 13826-86-3

Nitronium Tetrafluoroborate (CAS No. 13826-86-3) is a highly specialized chemical reagent widely utilized in organic synthesis and industrial applications. This compound, often supplied as a 0.5 M solution in Sulfolane, is prized for its role as a potent nitrating agent. Researchers and chemists frequently seek information on its stability, reactivity, and compatibility with other solvents, making it a trending topic in modern synthetic chemistry discussions.

The Nitronium Tetrafluoroborate solution is particularly valued for its ability to introduce nitro groups into aromatic compounds under controlled conditions. Its Sulfolane-based formulation enhances solubility and handling safety, addressing common concerns about reagent stability in storage and transport. Recent advancements in green chemistry have also sparked interest in optimizing its use to minimize environmental impact, aligning with global sustainability goals.

One of the most searched questions regarding Nitronium Tetrafluoroborate revolves around its reaction mechanisms and selectivity in complex molecular systems. Studies demonstrate its efficacy in electrophilic aromatic substitutions, where it outperforms traditional nitrating mixtures in terms of yield and purity. This has led to increased adoption in pharmaceutical intermediates and specialty chemical production.

From an analytical perspective, the 0.5 M concentration in Sulfolane offers precise stoichiometric control, a feature highly demanded in process chemistry. The solution's compatibility with various reaction conditions—including low-temperature applications—makes it versatile for diverse synthetic pathways. Quality control parameters such as water content and acid impurities are critical discussion points among users, reflecting the compound's technical sophistication.

Emerging applications of Nitronium Tetrafluoroborate extend to materials science, where it facilitates modifications of conductive polymers and advanced nanomaterials. This interdisciplinary potential has generated substantial academic interest, with research papers increasingly citing CAS 13826-86-3 in novel material fabrication methodologies. The compound's role in developing next-generation electronic components remains an active area of investigation.

Handling protocols for the Sulfolane solution emphasize proper inert atmosphere techniques and moisture exclusion—topics frequently explored in laboratory safety forums. Comparative analyses with alternative nitration agents highlight its advantages in reducing byproduct formation, a key consideration for industrial scale-up processes. These operational benefits contribute to its growing prominence in fine chemical manufacturing.

Recent patent literature reveals innovative uses of Nitronium Tetrafluoroborate in catalytic systems and asymmetric synthesis. Its participation in tandem reaction sequences demonstrates remarkable functional group tolerance, answering frequent queries about substrate scope limitations. Such developments position this reagent as an indispensable tool for modern synthetic strategies seeking atom-economical transformations.

The thermal behavior and decomposition profile of Nitronium Tetrafluoroborate solutions constitute another area of technical inquiry. Differential scanning calorimetry studies provide crucial data for process safety evaluations, addressing common concerns about exothermic risks during large-scale applications. These findings help establish optimal handling parameters for different industrial scenarios.

Environmental fate studies of Nitronium Tetrafluoroborate derivatives have gained attention due to increasing regulatory focus on chemical sustainability. Research into biodegradable byproducts and closed-loop processing methods reflects the compound's evolving role in eco-conscious manufacturing paradigms. This aligns with current market demands for greener synthetic approaches without compromising efficiency.

Analytical characterization techniques for 13826-86-3 solutions, including NMR spectroscopy and ion chromatography, remain perennially relevant topics. Method development for real-time monitoring of nitration reactions using this reagent continues to advance, offering solutions to common challenges in reaction optimization. These analytical advancements support quality assurance in critical applications.

Supply chain considerations for Nitronium Tetrafluoroborate in Sulfolane frequently arise in industrial procurement discussions. Factors such as batch-to-batch consistency, shelf life extensions, and specialized packaging requirements are routinely evaluated by quality-conscious buyers. The reagent's growing importance in high-value chemical production ensures continued market relevance.

Future research directions for CAS 13826-86-3 applications may explore its potential in flow chemistry systems and continuous manufacturing platforms. The compound's compatibility with emerging process intensification technologies could unlock new efficiencies in chemical production. Such innovations would further cement its position as a cornerstone reagent in advanced synthetic methodologies.